Cas no 2580218-23-9 (Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate)

• Product Name: Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate
• CAS No: 2580218-23-9
• MF: C₈H₁₅F₂NO₂
• MW: 195.207009553909
• CID: 5661830
• PubChem ID: 165892708
• Update Time: 2025-11-01

Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2580218-23-9
• ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate
• EN300-27730512
• Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate

• Inchi： 1S/C8H15F2NO2/c1-3-13-6(12)4-8(2,5-11)7(9)10/h7H,3-5,11H2,1-2H3
• InChI Key： CUSYIPTXJMJGEH-UHFFFAOYSA-N
• SMILES： FC(C(C)(CN)CC(=O)OCC)F

Computed Properties

• Exact Mass: 195.10708505g/mol
• Monoisotopic Mass: 195.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate

Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate (CAS No. 2580218-23-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate, identified by its CAS number 2580218-23-9, is a significant compound in the realm of pharmaceutical chemistry. This ester derivative features a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both amino and difluoromethyl substituents enhances its utility in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a butanoate backbone with 4-amino and 3-(difluoromethyl) functional groups, contributes to its versatility in chemical transformations. These features are particularly attractive for medicinal chemists seeking to design molecules with improved pharmacokinetic properties and enhanced binding affinity to biological targets. The difluoromethyl group, in particular, is well-documented for its ability to modulate metabolic stability and binding interactions, making it a preferred moiety in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their favorable pharmacological profiles. Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate aligns with this trend, offering a synthetic route to access fluorinated derivatives that exhibit promising biological activities. For instance, studies have shown that fluorinated analogs of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting potential therapeutic applications in areas such as oncology and inflammation.

The synthesis of Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and fluorination techniques, are often employed to achieve high yields and purity. The compound's stability under various reaction conditions makes it an ideal candidate for scale-up processes in industrial settings. Furthermore, its compatibility with green chemistry principles has garnered attention from researchers aiming to develop more sustainable synthetic routes.

Recent research has highlighted the role of Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate in the development of novel antibiotics. The combination of the amino group and the difluoromethyl substituent provides a scaffold that can be modified to target bacterial enzymes involved in essential metabolic pathways. This approach has led to the discovery of several promising lead compounds that exhibit potent antibacterial activity against resistant strains. The compound's structural features also make it amenable to further derivatization, allowing for the exploration of diverse chemical space.

The pharmacological potential of Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate extends beyond antibiotics. Preclinical studies have demonstrated its efficacy in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to interact with specific cytokine receptors and inhibit pro-inflammatory signaling pathways underscores its therapeutic promise. Additionally, its favorable pharmacokinetic properties, including good solubility and bioavailability, enhance its suitability for clinical development.

In conclusion, Ethyl 4-amino-3-(difluoromethyl)-3-methylbutanoate (CAS No. 2580218-23-9) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its unique structural features and biological activities make it a valuable intermediate for developing novel therapeutic agents across various disease areas. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in modern drug discovery and development.